2-(6-chloropyridin-3-yl)-1H-benzo[d]imidazole-4-carboxylic acid

• Molecular Formula: C13H8ClN3O2
• Molecular Weight: 273.67 g/mol
• IUPAC Name: 2-(6-chloropyridin-3-yl)-1H-benzimidazole-4-carboxylic acid
• InChI: InChI=1S/C13H8ClN3O2/c14-10-5-4-7(6-15-10)12-16-9-3-1-2-8(13(18)19)11(9)17-12/h1-6H,(H,16,17)(H,18,19)
• InChI Key: BBTBEQYHOPTORO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=N2)C3=CN=C(C=C3)Cl)C(=O)O

Description

2-(6-chloropyridin-3-yl)-1H-benzo[d]imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H8ClN3O2 and its molecular weight is 273.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Diaminobenzoic acid (1; 200 mg, 1.31 mmol), 6-chloronicotinaldehyde (5; 186 mg, 1.31 mmol), and Na2S2O5 (324 mg, 1.7 mmol) were taken up in DMF (10 mL) and stirred at 100° C. for 18 h. The reaction mixture was cooled to room temperature and diluted with H2O. The resulting mixture was stirred for 1 h at room temperature and filtered. The collected solids were washed with water, MeOH, and dried to afford 2-(6-chloropyridin-3-yl)-1H-benzo[d]imidazole-4-carboxylic acid 6 as a pale solid (340 mg, yield: 95%).